molecular formula C21H36O6Tb B576939 Terbium 3,5-heptanedionate CAS No. 14843-26-6

Terbium 3,5-heptanedionate

Cat. No. B576939
CAS RN: 14843-26-6
M. Wt: 543.438
InChI Key: IWXQFSMRIBJKMK-VWNCFGDFSA-N
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Description

Terbium 3,5-heptanedionate, also known as Terbium (III) tris (2,2,6,6-tetramethyl-3,5-heptanedionate), is a compound with the molecular formula Tb (OCC (CH3)3CHCOC (CH3)3)3 . It is a white to off-white powder or crystal and is used as a laboratory chemical and for the synthesis of substances .


Molecular Structure Analysis

The molecular weight of Terbium 3,5-heptanedionate is 708.73 . Its structure conforms to the standard as illustrated on page 4531A of Edition I, Volume 3 of "The Aldrich Library of FT-IR Spectra" .


Chemical Reactions Analysis

Terbium 3,5-heptanedionate has been used in the study of luminescent lanthanide complexes. These complexes exhibit thermally-assisted photosensitized emission, where the energy-donating level of the ligand is lower than the emitting level of the Tb(III) ion . Another study reported the first aggregation-induced emission of a Tb(III) complex .


Physical And Chemical Properties Analysis

Terbium 3,5-heptanedionate appears as a white to off-white powder or crystal . It has a melting point of 161.2-162.8 degrees Celsius . The compound is not a hazardous substance or mixture .

properties

IUPAC Name

(E)-5-hydroxyhept-4-en-3-one;terbium
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/3C7H12O2.Tb/c3*1-3-6(8)5-7(9)4-2;/h3*5,8H,3-4H2,1-2H3;/b3*6-5+;
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IWXQFSMRIBJKMK-VWNCFGDFSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(=CC(=O)CC)O.CCC(=CC(=O)CC)O.CCC(=CC(=O)CC)O.[Tb]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC/C(=C\C(=O)CC)/O.CC/C(=C\C(=O)CC)/O.CC/C(=C\C(=O)CC)/O.[Tb]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H36O6Tb
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

543.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Terbium 3,5-heptanedionate

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